BENGHE Foundational & Exploratory

Check Availability & Pricing

Hazards and safety information for Ethyl 5-
bromo-2-hydroxybenzoate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Ethyl 5-bromo-2-hydroxybenzoate

Cat. No.: B1598527

An In-Depth Technical Guide to the Hazards and Safety of Ethyl 5-bromo-2-hydroxybenzoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the hazards and essential safety information
for Ethyl 5-bromo-2-hydroxybenzoate (CAS No: 37540-59-3). The information herein is
synthesized from authoritative safety data sheets and chemical databases to ensure technical
accuracy and promote a culture of safety in the laboratory. This document is intended for
professionals in research and drug development who handle this compound.

Chemical Identification and Properties

Ethyl 5-bromo-2-hydroxybenzoate is a brominated derivative of ethyl salicylate. Its chemical
structure and basic properties are fundamental to understanding its reactivity and potential
hazards.

Property Value Source
CAS Number 37540-59-3 [1112]
Molecular Formula CoH9BrOs [2]
Molecular Weight 245.07 g/mol [2]
Physical Form Solid [2]
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Hazard Identification and GHS Classification

Ethyl 5-bromo-2-hydroxybenzoate is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are associated with its acute toxicity and irritant properties.[1]

Signal Word:Warning[1][3]
Hazard Pictograms:

° Lr:a-l.t text

(GHSO07)

o alt text

(GHSO06 - as per some suppliers for acute oral toxicity)[2]

Hazard Statements (H-codes):
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Code Statement Classification Source
) Acute Toxicity (Oral),
H302 Harmful if swallowed [1][3]
Category 4
Harmful in contact Acute Toxicity
H312 _ _ [1]I3]
with skin (Dermal), Category 4
Acute Toxicity
H332 Harmful if inhaled (Inhalation), Category [11[3]
4
Skin
H315 Causes skin irritation Corrosion/Irritation, [1]
Category 2
) Serious Eye
Causes serious eye o
H319 o Damage/Eye Irritation,  [1]
irritation
Category 2
Specific Target Organ
) Toxicity — Single
May cause respiratory _
H335 Exposure (Respiratory  [1]

irritation

Tract Irritation),

Category 3

Precautionary Statements (P-codes): A selection of key precautionary statements is provided

below. Always refer to the substance's Safety Data Sheet (SDS) for a complete list.

« Prevention: P261, P264, P270, P271, P280[1][3]

e Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P332+P313,

P337+P313[1]

e Storage: P403+P233, P405[1]

» Disposal: P501[1]

GHS Hazard Communication Workflow
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The following diagram illustrates the logical flow from hazard classification to the
communication of safety information for Ethyl 5-bromo-2-hydroxybenzoate.
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Caption: GHS Classification and Communication Workflow for Ethyl 5-bromo-2-
hydroxybenzoate.

Safe Handling and Storage Protocols
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Adherence to strict handling and storage protocols is crucial to minimize exposure and ensure
laboratory safety.

Engineering Controls

» Ventilation: Handle this compound only in a well-ventilated area, preferably within a certified
chemical fume hood.[3] This is critical to minimize the risk of inhalation.[1]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[4]

Personal Protective Equipment (PPE)

A risk assessment should precede handling, but the following PPE is mandatory:

o Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to
recognized standards (e.g., EU EN166 or US NIOSH).[5]

e Skin Protection:

o Gloves: Use chemically resistant, impervious gloves (e.g., nitrile rubber). Inspect gloves
for integrity before each use.

o Lab Coat: A flame-retardant lab coat or chemical-resistant apron should be worn.[5]
o Clothing: Ensure full coverage of legs and arms. Do not wear shorts or open-toed shoes.

» Respiratory Protection: If working outside of a fume hood or if dust generation is likely, a
NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates
IS required.[1]

Handling Procedures

The causality behind these procedures is to prevent personal contact and the creation of
hazardous dust or aerosols.

» Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the
workspace of any unnecessary items.
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» Dispensing:

o Avoid generating dust.[1] If weighing the solid, do so in a fume hood or a ventilated
balance enclosure.

o Use non-sparking tools to prevent ignition sources.[3]

e General Practices:

[e]

Do not eat, drink, or smoke in the handling area.[1][3]

[e]

Avoid all personal contact, including inhalation.[1]

(¢]

Keep the container tightly sealed when not in use.[3][4]

[¢]

Wash hands thoroughly with soap and water after handling.[1]

[¢]

Contaminated work clothes should be laundered separately before reuse.[1]

Storage Conditions

Proper storage is essential for maintaining the chemical's stability and preventing accidental
release.

o Container: Store in the original, tightly sealed container.[1] Suitable containers include lined
metal cans or plastic pails.[1]

e Environment: Keep in a cool, dry, and well-ventilated area.[3][4] Protect from environmental
extremes.[1]

e Incompatibilities: Store away from strong oxidizing agents and strong bases.[4] Also, keep
separate from foodstuff containers.[1]

o Security: For larger quantities, consider storing in a locked cabinet or a designated,
controlled-access area.[1]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.
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First-Aid Measures

The following protocols are based on standard chemical first-aid procedures and should be
followed while seeking immediate medical attention.

e Eye Contact:

[e]

Immediately flush eyes with copious amounts of running water for at least 15 minutes.[1]

o

Ensure complete irrigation by keeping eyelids apart and moving them.[1]

[¢]

Remove contact lenses if present and easy to do, but this should only be attempted by
skilled personnel.[1]

[¢]

Seek immediate medical attention.[1]
e Skin Contact:
o Immediately flush the affected skin with running water (and soap if available).[1]
o Remove all contaminated clothing and shoes.[4]
o Seek medical attention if irritation develops or persists.[1]
 Inhalation:
o Remove the person from the contaminated area to fresh air.[1][4]

o If breathing is difficult or has stopped, provide artificial respiration or oxygen as needed by
trained personnel.[4][6]

o Keep the person warm and at rest.[6]
o Seek immediate medical attention.[4]
e Ingestion:

o Do NOT induce vomiting.
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o Rinse the mouth with water.[1]
o Immediately give a glass of water.[1]

o Call a poison control center or doctor immediately for treatment advice.[1]

Accidental Release Measures (Spills)

A spill of Ethyl 5-bromo-2-hydroxybenzoate is a moderate hazard.[1] The primary objectives
are to contain the spill, prevent exposure, and decontaminate the area safely.

Workflow for Spill Response:
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Caption: Step-by-step workflow for responding to an accidental spill of Ethyl 5-bromo-2-
hydroxybenzoate.

Fire-Fighting Measures

o Flammability: The compound is non-combustible and not considered a significant fire risk;
however, containers may burn.[1]

o Suitable Extinguishing Media: There are no restrictions on the type of extinguisher. Use
media suitable for the surrounding fire (e.g., water spray, carbon dioxide, dry chemical
powder).[1]

e Hazardous Combustion Products: In a fire, may emit corrosive and toxic fumes, including
carbon oxides and hydrogen bromide.[4]

» Advice for Firefighters:
o Wear self-contained breathing apparatus (SCBA) and full protective gear.[1][4]
o Cool fire-exposed containers with water spray from a protected location.[1]

o Prevent fire-fighting water from entering drains or water courses.[1]

Toxicological and Ecological Information

o Toxicological Summary: The primary toxicological concerns are acute effects from oral,
dermal, or inhalation exposure, as well as irritation to the skin, eyes, and respiratory system.
[1] Long-term chronic effects have not been thoroughly investigated, and exposure should be
minimized as a matter of good laboratory practice.[1]

» Ecological Information: Data on the environmental impact is limited. As a precaution, prevent
the substance from entering drains, soil, or waterways.[1]

Disposal Considerations

All waste containing Ethyl 5-bromo-2-hydroxybenzoate must be treated as hazardous waste.
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o Chemical Waste: Dispose of the chemical and any contaminated materials in a designated,
labeled hazardous waste container.[5] The container must be kept closed and stored in a
safe, secure location pending pickup by a licensed waste disposal contractor.[1]

o Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be
placed in a sealed bag and disposed of as hazardous waste.[5]

o Regulatory Compliance: Disposal must be in accordance with all applicable local, state, and
federal regulations.[1] Do not dispose of down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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